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Compound of Interest

Compound Name: 2-Propylpyridine

Cat. No.: B1293518

An In-depth Technical Guide to the Physical Properties of 2-Propylpyridine

This technical guide provides a comprehensive overview of the key physical properties of 2-
Propylpyridine, with a specific focus on its boiling point and density. The information is
intended for researchers, scientists, and professionals in drug development who require
precise data and methodologies for their work.

Core Physical Properties of 2-Propylpyridine

2-Propylpyridine, a substituted pyridine derivative, is a colorless to slightly yellow liquid at
room temperature.[1] Its physical characteristics are crucial for a variety of applications,
including its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Data Summary

The following table summarizes the key physical properties of 2-Propylpyridine, compiled
from various sources.
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Physical Property

Value

Reference(s)

169.00 to 171.00 °C at 760.00

Boiling Point mm Hg [2](3][4]

167 °C [1]

170 °C [51[6]

Density 0.907 to 0.917 g/cm? at 25.00 214
°C

0.912 g/cm3 [1][3]

0.913 g/mL at 20°C [7]

Molecular Formula CsH11N [1112118191[10]

Molecular Weight 121.18 g/mol [2][3]

121.17964 g/mol [1]

121.20 g/mol [10]

Refractive Index

1.490 to 1.496 at 20.00 °C

[2]141(7]

1.495 [1]

Flash Point 56 °C (133.00 °F) [1][3][2]1[6]
53 °C [5]

Melting Point 2°C [2]

1°C [1]

Solubility Slightly soluble in water [21[41[7]

Experimental Protocols

The accurate determination of physical properties is essential for the reliable application of
chemical substances. The following sections detail the standard methodologies for measuring
the boiling point and density of 2-Propylpyridine.
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Determination of Boiling Point

The boiling point of 2-Propylpyridine is typically determined using a standard distillation
apparatus under atmospheric pressure.[7]

Apparatus:

e Around-bottom flask
 Boiling chips

o Adistillation head

e A calibrated thermometer

e Acondenser

e Areceiving flask

e A heating mantle or oil bath
Procedure:

e The round-bottom flask is charged with a sample of 2-Propylpyridine and a few boiling
chips to ensure smooth boiling.

» Adistillation head is attached to the flask, and a calibrated thermometer is fitted into the
head. The thermometer bulb should be positioned just below the side arm that leads to the
condenser to accurately measure the temperature of the vapor that is in equilibrium with the
boiling liquid.

e Acondenser is attached to the side arm of the distillation head and connected to a receiving
flask to collect the distillate.

o The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the
thermometer will increase.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Physical_Properties_of_2_Alkylpyridines.pdf
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The boiling point is recorded as the temperature at which the vapor is continuously
condensing and dripping into the condenser, and this temperature remains constant.

Determination of Density

The density of liquid 2-Propylpyridine can be accurately measured using a pychometer, which

is a flask with a specific, known volume.

Apparatus:

A pycnometer (a small glass flask with a ground glass stopper that has a capillary tube)

An analytical balance

A constant temperature water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on
an analytical balance (ma).

The pycnometer is then filled with the 2-Propylpyridine sample, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is
carefully wiped off.

The filled pycnometer is placed in a constant temperature water bath (e.g., at 20°C or 25°C)
to allow the liquid to reach thermal equilibrium.

The pycnometer is removed from the bath, dried on the outside, and its mass is measured
again (mz2).

The mass of the 2-Propylpyridine sample is calculated by subtracting the mass of the
empty pychometer from the mass of the filled pycnometer (mz - ma).

To determine the volume of the pycnometer, the process is repeated with a reference liquid
of known density, such as deionized water. The mass of the empty pycnometer (m1) and the
mass of the pycnometer filled with water (ms) are recorded.
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e The volume (V) of the pycnometer is calculated using the density of water (p_water) at the
specific temperature: V = (ms - mi1) / p_water.

 Finally, the density (p) of the 2-Propylpyridine sample is calculated using the formula: p =
(mz2-ma1) / V.[7]

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 2-Propylpyridine.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of 2-Propylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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